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Compound of Interest

Compound Name: THALLIUM(I)NITRITE

Cat. No.: B1172598

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the chemical reactivity of thallium(l) nitrite
(TINO2) and sodium nitrite (NaNO:z). While sodium nitrite is a well-characterized and widely
utilized compound, data on thallium(l) nitrite is less abundant. This document synthesizes
available information to offer a comparative perspective on their properties and reactivity,
supported by general chemical principles and available experimental data.

Introduction

Sodium nitrite is an inorganic salt extensively used in various industrial applications, including
as a food preservative, a corrosion inhibitor, and a key reagent in the synthesis of organic
compounds.[1] Its reactivity is well-documented, particularly its role in diazotization reactions
and its thermal decomposition characteristics.

Thallium(l) nitrite is a less common inorganic salt. Thallium and its compounds are known for
their high toxicity, which limits their widespread use. However, understanding the properties of
thallium(l) nitrite is crucial for researchers working with thallium compounds and for a
comprehensive understanding of the trends in reactivity within metal nitrites.

Physical and Chemical Properties: A Comparative
Overview
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A summary of the key physical and chemical properties of thallium(l) nitrite and sodium nitrite is
presented in Table 1.

Property Thallium(l) Nitrite (TINOz2) Sodium Nitrite (NaNO2)
Molar Mass 250.39 g/mol 69.00 g/mol [1]
] White to slightly yellowish
Appearance Yellow cubic crystals )
crystalline powder[1]
Melting Point 186 °C 271 °C[1]
Decomposition Temperature 186 °C >320 °CJ[1]

o 32.1g/100 g at 25 °C; 95.8
Solubility in Water 84.8 g/100 mL at 25 °C[1]
g/100 g at 98 °C

Standard Molar Enthalpy of
Formation (AfH®)

-142 kJ/mol -358.7 kJ/mol

Reactivity Profile
Thermal Stability and Decomposition

Sodium Nitrite: Sodium nitrite is thermally stable, melting at 271 °C and decomposing at
temperatures above 320 °C.[1] In the presence of air, its decomposition yields sodium oxide
(Naz0), nitric oxide (NO), and nitrogen dioxide (NO2).[1] The decomposition pathway is a
critical consideration in its industrial applications, particularly in high-temperature processes.

Thallium(l) Nitrite: Thallium(l) nitrite exhibits significantly lower thermal stability, with a reported
melting and decomposition temperature of 186 °C. While specific, detailed studies on its
decomposition products are limited, it is anticipated that upon heating, it would decompose to
thallium(l) oxide (Tl20) and oxides of nitrogen, analogous to other metal nitrites. The lower
decomposition temperature suggests a weaker TI-NO2z bond compared to the Na-NO2 bond.

Reactivity in Aqueous Solution

Sodium Nitrite: In aqueous solution, sodium nitrite dissolves to produce the sodium cation
(Na*) and the nitrite anion (NO27). The nitrite ion can act as both a weak base and a
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nucleophile. In acidic solutions, it forms nitrous acid (HNOz2), which is a key intermediate in
diazotization reactions for the synthesis of azo dyes.

Thallium(l) Nitrite: Thallium(l) nitrite is also soluble in water, dissociating into the thallium(l)
cation (TI*) and the nitrite anion (NO2z7). The chemical behavior of the nitrite ion is expected to
be similar to that in a sodium nitrite solution. However, the presence of the TI* ion introduces
distinct chemical properties. The standard electrode potential for the TI*/Tl couple (-0.34 V) is
significantly different from that of the Na*/Na couple (-2.71 V), indicating that TI* is much easier
to reduce than Na*. This suggests that thallium(l) nitrite may have different redox properties in
solution compared to sodium nitrite.

Reactivity with Acids

Both sodium nitrite and thallium(l) nitrite are expected to react with strong acids to produce
nitrous acid (HNO2z). This unstable acid can then decompose to form nitric oxide (NO) and
nitrogen dioxide (NO2).
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Reaction of Metal Nitrites with Strong Acid

Metal Nitrite (MNO2)

+H*

Strong Acid (H*)

Nitrous Acid (HNO2)

Decomposes

Nitrogen Oxides (NO, NOz2)

Water (H20)
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Thermogravimetric Analysis (TGA) Workflow

Weigh Sample (5-10 mg)

i

Place Sample in TGA Crucible

i

Load Crucible into TGA Furnace

i

Heat at a Constant Rate (e.g., 10 °C/min)

;

Monitor Mass Loss vs. Temperature

i

Generate TGA Curve

i

Analyze Decomposition Temperature

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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